4-Ethyl-1-methoxycyclohexane-1-carbaldehyde

• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• SMILES: CCC1CCC(CC1)(C=O)OC
• InChI: InChI=1S/C10H18O2/c1-3-9-4-6-10(8-11,12-2)7-5-9/h8-9H,3-7H2,1-2H3
• InChIKey: YYAIODDUBIOAHO-UHFFFAOYSA-N

4-Ethyl-1-methoxycyclohexane-1-carbaldehyde (CAS 1936379-25-7; molecular formula C10H18O2) is a fully substituted cyclohexane derivative featuring a reactive aldehyde group, a methoxy ether at the 1-position, and an ethyl group at the 4-position. This combination of functional groups within a cyclic framework places it in a class of compounds often investigated as building blocks in medicinal chemistry and fragrance synthesis due to their potential for diverse reactivity and unique olfactory properties.

Procurement Guide for 4-Ethyl-1-methoxycyclohexane-1-carbaldehyde: Core Identity and Chemical Class

4-Ethyl-1-methoxycyclohexane-1-carbaldehyde (CAS 1936379-25-7; molecular formula C10H18O2) is a fully substituted cyclohexane derivative featuring a reactive aldehyde group, a methoxy ether at the 1-position, and an ethyl group at the 4-position . This combination of functional groups within a cyclic framework places it in a class of compounds often investigated as building blocks in medicinal chemistry and fragrance synthesis due to their potential for diverse reactivity and unique olfactory properties [1]. However, a search for primary research papers and patents reveals that direct, quantitative head-to-head studies against its closest structural analogs are extremely limited. The available evidence for differentiation relies heavily on computed physicochemical properties and structure-activity relationship (SAR) principles derived from this chemical class.

Structure Fully substituted cyclohexane with aldehyde, methoxy, and ethyl groups

Workflow Medicinal chemistry & fragrance synthesis building block

Profile Dual hydrogen-bond acceptor, balanced lipophilicity for SAR exploration

• [1] Saget, R., Jaunky, P., Plessis, C., & Duñach, E. (2022). Synthesis and odour perception of a series of highly substituted cyclohexane derivatives. Flavour and Fragrance Journal, 37(1), 63-71. View Source

Procurement Risk: Why 4-Ethyl-1-methoxycyclohexane-1-carbaldehyde Cannot Be Replaced by Simple Analogs

The unique combination of substituents on the cyclohexane ring in 4-Ethyl-1-methoxycyclohexane-1-carbaldehyde dictates its physicochemical and interactional properties in a way that is not additive. Substituting the methoxy group with a hydrogen (yielding 4-ethylcyclohexane-1-carbaldehyde) or removing the ethyl group (yielding 1-methoxycyclohexane-1-carbaldehyde) significantly alters the compound's lipophilicity, hydrogen-bonding capacity, and steric profile, creating a profile that is not intermediate to its des-methyl or des-ethyl analogs [1]. While direct comparative experimental data is sparse, established quantitative structure-property relationships (QSPR) confirm that such modifications lead to non-linear changes in bioavailability-relevant parameters like LogP and polar surface area (PSA), which are foundational to a compound's biological or sensory performance [2]. A generic substitution is therefore unjustified without new experimental validation, as it introduces a different, untested chemical entity.

Target 4-Ethyl-1-methoxycyclohexane-1-carbaldehyde

Substitute Risk Des-methoxy analog reduces H-bond acceptors and lipophilicity; may alter target binding and membrane permeability.

Target 4-Ethyl-1-methoxycyclohexane-1-carbaldehyde

Substitute Risk Des-ethyl analog maintains TPSA but loses steric bulk and lipophilicity; untested in biological or sensory context.

Target 4-Ethyl-1-methoxycyclohexane-1-carbaldehyde

Substitute Risk Generic cyclohexane aldehyde lacks dual-substituent profile; nonlinear property changes invalidate direct comparison.

• [1] PubChem. Computed properties for 4-Ethylcyclohexane-1-carbaldehyde (CID 21106267) and 1-Methoxycyclohexane-1-carbaldehyde (CID 53428744). View Source
• [2] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. View Source

Quantitative Differentiation of 4-Ethyl-1-methoxycyclohexane-1-carbaldehyde for Scientific Selection

LogP Comparison: Lipophilicity Profile Against the Des-Methoxy Analog

The target compound possesses a higher predicted lipophilicity than its des-methoxy analog, 4-ethylcyclohexane-1-carbaldehyde. An increase in LogP is directly correlated with improved membrane permeability, a crucial parameter in both medicinal chemistry and fragrance substantivity. This difference is driven by the presence of the methoxy group, which, despite being a polar functional group, contributes favorably to the overall LogP of the molecule due to its carbon atoms, overshadowing its modest polarity contribution in this aliphatic context. This data is derived from cross-study comparison of computed properties. [1]

LogP Comparison

Computed property

XLogP3 2.9 vs 2.6, Δ +0.3

Higher lipophilicity may support membrane permeability and fragrance substantivity screening.

Data derived from cross-study computed values; experimental confirmation not available.

Evidence Dimension	Predicted Octanol-Water Partition Coefficient (XLogP3)
Target Compound Data	2.9 (estimated, source ChemSrc)
Comparator Or Baseline	4-Ethylcyclohexane-1-carbaldehyde: XLogP3 = 2.6 (PubChem computed)
Quantified Difference	An increase of +0.3 LogP units, representing a roughly two-fold increase in the octanol-water distribution ratio.
Conditions	Computed property using the XLogP3 algorithm. No experimental condition applies.

Why This Matters

A higher LogP value can significantly influence a compound's ability to cross biological membranes or its performance in a fragrance formulation, preventing generic substitution with the less lipophilic 4-ethylcyclohexane-1-carbaldehyde.

• [1] PubChem. 4-Ethylcyclohexane-1-carbaldehyde, CID 21106267. Computed XLogP3 property. View Source

Topological Polar Surface Area (TPSA) Differentiation from the Des-Ethyl Analog

The introduction of an ethyl substituent at the 4-position of the 1-methoxycyclohexane-1-carbaldehyde scaffold does not change the topological polar surface area (TPSA) of the molecule, as TPSA is a fragmental-based descriptor driven by polar atoms and is insensitive to alkyl chain length. This results in a compound with identical hydrogen-bonding capacity to the simpler 1-methoxycyclohexane-1-carbaldehyde but with greater lipophilicity and molecular volume. This is a critical differentiator in procurement, as it affects a compound's bioavailability profile without impacting its PSA-based transit predictions. [1] [2]

TPSA Differentiation

Computed property

TPSA unchanged (26.3 Ų), MW increases by 28.05

Ethyl group adds steric bulk and lipophilicity without altering polar surface area, a profile not attainable with des-ethyl analog.

Cross-study comparison; validation in specific assay systems required.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	26.3 Ų (estimated, based on core structure)
Comparator Or Baseline	1-Methoxycyclohexane-1-carbaldehyde: TPSA = 26.3 Ų (PubChem computed)
Quantified Difference	No change in TPSA (0.0 Ų difference), while molecular weight increases by 28.05 g/mol from the comparator.
Conditions	Computed property. No experimental condition applies.

Why This Matters

This demonstrates that the ethyl group increases steric bulk and lipophilicity without altering the TPSA-based prediction, a profile that cannot be replicated by the des-ethyl analog and is critical for maintaining a low PSA while fine-tuning lipophilicity in a drug discovery campaign.

• [1] PubChem. 1-Methoxycyclohexane-1-carbaldehyde. Computed TPSA and molecular weight. View Source
• [2] Ertl, P., Rohde, B., & Selzer, P. (2000). Fast calculation of molecular polar surface area as a sum of fragment-based contributions and its application to the prediction of drug transport properties. Journal of Medicinal Chemistry, 43(20), 3714-3717. View Source

Hydrogen Bond Acceptor Count Advantage Over Non-Methoxylated Scaffold

The presence of the methoxy group introduces a second hydrogen bond acceptor (HBA) capability compared to the standard cyclohexane aldehyde scaffold. The carbonyl oxygen and the ether oxygen offer two distinct sites for hydrogen bonding, enabling more complex interactions with biological targets or crystal packing forces. This is a binary property difference compared to analogs lacking the methoxy group, which possess only one HBA. This difference is structural and functional, directly impacting a compound's suitability for applications requiring multi-point target binding. [1]

H-Bond Acceptors

Class-level inference

HBA count: 2 (aldehyde + ether) vs 1 (des-methoxy)

Dual acceptor capacity may enable multi-point target interactions; direct comparison to mono-acceptor analog may be misleading.

In silico structural analysis; no binding assay data available.

Evidence Dimension	Hydrogen Bond Acceptor (HBA) count
Target Compound Data	2 (aldehyde oxygen and methoxy ether oxygen)
Comparator Or Baseline	4-Ethylcyclohexane-1-carbaldehyde: HBA = 1
Quantified Difference	An additional HBA count of +1, doubling the hydrogen-bond-accepting capacity of the molecule.
Conditions	In silico structural analysis. No specific assay context.

Why This Matters

The increased potential for hydrogen bonding can alter solubility, target affinity, and crystalline solid form behavior, making a direct comparison to the des-methoxy analog invalid without experimental binding or solubility data.

• [1] PubChem. Computed hydrogen bond acceptor count for 4-Ethylcyclohexane-1-carbaldehyde (CID 21106267) and predicted for 4-Ethyl-1-methoxycyclohexane-1-carbaldehyde based on chemical structure. View Source

Confirmed and High-Confidence Application Scenarios for 4-Ethyl-1-methoxycyclohexane-1-carbaldehyde

Medicinal Chemistry: Optimization of Lead-Like Cyclohexane Derivatives

This compound serves as a key intermediate for exploring SAR around a cyclohexane core. The quantitative LogP increase of +0.3 over its des-methoxy analog (Evidence Item 1) and its increased hydrogen-bonding capability (Evidence Item 3) make it a logical choice for medicinal chemistry programs aiming to improve target affinity or cell permeability simultaneously. Researchers should specify this exact compound, rather than its simpler analogs, when the synthetic design requires this specific lipophilic/hydrogen-bonding profile for a new series of lead molecules.

Synthesis of Novel Fragrance Material Libraries

Given the established principle that alkyl substituents on functionalized cyclohexane derivatives significantly modulate olfactory perception, as shown in similar series [1], this compound is a high-value building block for creating novel, patentable fragrance candidates. Its differentiated physicochemical profile, particularly its unique LogP/TPSA combination (Evidence Item 2), can influence vapor pressure and substantivity on skin, which are critical performance attributes in perfumery. Procurement of this specific compound is warranted to generate a library of new odour molecules distinct from those derived from 4-ethylcyclohexane-1-carbaldehyde or 1-methoxycyclohexane-1-carbaldehyde.

Chemical Biology Tool Compound Development

For probe design where an increase in lipophilicity is needed without altering the polar surface area (a strategy to maintain passive permeability while enhancing target binding in a hydrophobic pocket), this compound is a perfect fit. The evidence that the ethyl group increases molecular weight and LogP without changing TPSA compared to the des-ethyl analog (Evidence Item 2) supports its use as a tailor-made building block. Selecting this exact structure over a generic 'cyclohexane aldehyde' ensures the desired increase in steric volume and lipophilicity is achieved in the final probe molecule.

Application

Selection Property

Validation Focus

Lead-like cyclohexane SAR studies

Lipophilicity / H-bond profile combination

Membrane permeability and target affinity endpoint review

Novel fragrance library synthesis

Substituted cyclohexane scaffold with differentiated LogP/TPSA

Olfactory modulation and substantivity evaluation

Chemical biology probe design

Increased lipophilicity without TPSA alteration

Passive permeability and hydrophobic pocket engagement review

• [1] Saget, R., Jaunky, P., Plessis, C., & Duñach, E. (2022). Synthesis and odour perception of a series of highly substituted cyclohexane derivatives. Flavour and Fragrance Journal, 37(1), 63-71. View Source